Carbocyclic fatty acids
Carbocyclic fatty acids are a unique class of lipids characterized by the presence of cyclic structures incorporated into their fatty acid chains, often with a single or multiple rings. These compounds exhibit distinctive physicochemical properties that differ from those of traditional linear fatty acids. They are found naturally in certain plants and marine organisms, contributing to their unique biological activities.
Carbocyclic fatty acids play a crucial role in various applications. In the pharmaceutical industry, they can act as precursors for the synthesis of bioactive compounds or serve directly as drug candidates due to their structural complexity and potential anti-inflammatory or anti-tumor effects. In cosmetics, these molecules are valued for their moisturizing properties and ability to enhance skin permeability.
Additionally, in agricultural research, carbocyclic fatty acids have been explored for their possible roles in plant growth regulation and stress tolerance. Their unique structure offers novel opportunities for developing new functional materials and technologies across multiple industries, making them an exciting area of study and application in the field of chemistry.

Structure | Chemical Name | CAS | MF |
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5-cyclopropyl-5-oxopentanoic acid | 898766-87-5 | C8H12O3 |
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3-(1-cyanocyclobutyl)propanoic acid | 1936563-97-1 | C8H11NO2 |
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3-(Adamantan-1-yl)-2,2-dimethylpropanoic acid | 97041-90-2 | C15H24O2 |
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3-cyclohexyl-4,4-difluorobutanoic acid | 1784861-69-3 | C10H16F2O2 |
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3-Cyclobutyl-4,4-difluorobutanoic acid | 1783763-33-6 | C8H12F2O2 |
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3-Cyclobutyl-2-hydroxypropanoic acid | 1783356-99-9 | C7H12O3 |
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2-(cyclopropylmethyl)butanedioic acid | 1378847-39-2 | C8H12O4 |
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3-(1-Methylcyclohexyl)propanoic acid | 28239-31-8 | C10H18O2 |
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Cyclohexanepropanoic acid, 2-(acetylamino)- | 109572-41-0 | C11H19NO3 |
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(βR)?-β-?Cyclopropyl-?3-?hydroxybenzenepropanoic Acid Methyl Ester | 1142223-06-0 | C13H16O3 |
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